Cas no 111210-09-4 (1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)-)

• Product Name: 1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)-
• CAS No: 111210-09-4
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 129174
• PubChem ID: 13972353
• Update Time: 2025-04-18

1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)-
• 1H-Benzimidazole-4,7-diol,2-(hydroxymethyl)-(9CI)
• 2-(hydroxymethyl)-1H-benzimidazole-4,7-diol
• 111210-09-4
• 2-(Hydroxymethyl)-1H-benzo[d]imidazole-4,7-diol

• Inchi： 1S/C8H8N2O3/c11-3-6-9-7-4(12)1-2-5(13)8(7)10-6/h1-2,11-13H,3H2,(H,9,10)
• InChI Key： CFQBVXJWHDQAOJ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2=C1NC(CO)=N2)O

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.37